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Compound of Interest

5-bromo-1H-imidazole-4-
Compound Name: o
carbonitrile

Cat. No.: B3054174

An In-depth Technical Guide on the Molecular Weight of 5-bromo-1H-imidazole-4-carbonitrile

This guide provides a detailed breakdown of the molecular weight of 5-bromo-1H-imidazole-4-
carbonitrile, intended for researchers, scientists, and professionals in drug development.

Molecular Identity

o Systematic Name: 5-bromo-1H-imidazole-4-carbonitrile[1]
e Molecular Formula: CaH2BrNs[1]

o Structure: The molecule consists of an imidazole ring substituted with a bromine atom at
position 5 and a carbonitrile group at position 4.

Molecular Weight Calculation

The molecular weight is determined by the sum of the atomic weights of its constituent atoms.
The standard atomic weights for carbon, hydrogen, bromine, and nitrogen are used for this
calculation.

Atomic Weights of Constituent Elements

The standard atomic weights of the elements present in 5-bromo-1H-imidazole-4-carbonitrile
are summarized below. For elements where the standard atomic weight is expressed as an
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interval, the conventional value is used for this calculation.

Standard Atomic Weight

Element Symbol

(Da)
Carbon C 12.011
Hydrogen H 1.008
Bromine Br 79.904
Nitrogen N 14.007[2][3]

Calculation Summary

The molecular weight is calculated by multiplying the atomic weight of each element by the
number of atoms of that element in the molecular formula and summing the results.

Total
Number of Atomic Weight o
Element Symbol Contribution
Atoms (Da)
(Da)
Carbon C 4 12.011 48.044
Hydrogen H 2 1.008[4][5] 2.016
Bromine Br 1 79.904([6][7] 79.904
Nitrogen N 3 14.007[2][3] 42.021

Total 171.985

The calculated molecular weight of 5-bromo-1H-imidazole-4-carbonitrile is 171.985 g/mol .
This value is consistent with the molecular weight provided by PubChem, which is 171.98 g/mol

1]

Experimental Protocols and Visualizations

The determination of a compound's molecular weight is a computational process based on its
molecular formula and the standard atomic weights of its elements. As this is a theoretical
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calculation, experimental protocols for its determination (such as mass spectrometry) are not
detailed here. Similarly, visualizations for signaling pathways or experimental workflows are not
applicable to the topic of molecular weight calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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